Cas no 789471-15-4 (1-propylpiperidine-4-carboxylic acid)

1-propylpiperidine-4-carboxylic acid Properties

Names and Identifiers

• 1-propyl-4-piperidinecarboxylic Acid
• 1-Propylpiperidine-4-carboxylic acid
• 1-propylpiperidine-4-carboxylicacid
• AB01146230-03
• ALBB-027375
• NCGC00333417-01
• CS-0455809
• CYYYEBBPKYUXKT-UHFFFAOYSA-N
• DB-363773
• 1-propyl-piperidine-4-carboxylic acid
• LS-09400
• 789471-15-4
• AKOS009094883
• SCHEMBL458560
• 4-Piperidinecarboxylic acid, 1-propyl-
• 1-propylpiperidine-4-carboxylic acid
• MFCD08444808
• +Expand

• MDL： MFCD08444808
• InChIKey： CYYYEBBPKYUXKT-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H17NO2/c1-2-5-10-6-3-8(4-7-10)9(11)12/h8H,2-7H2,1H3,(H,11,12)
• SMILES： CCCN1CCC(CC1)C(=O)O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 171.125928785g/mol
• Heavy Atom Count: 12
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Boiling Point: 278.9±33.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 122.5±25.4 °C
• Density: 1.0±0.1 g/cm3